Cas no 137130-69-9 (Heptanedioic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-5-oxo-,dimethyl ester, (S)-)

• Product Name: Heptanedioic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-5-oxo-,dimethyl ester, (S)-
• CAS No: 137130-69-9
• MF: C₁₄H₂₃NO₇
• MW: 317.334924936295
• CID: 1242705
• Update Time: 2024-08-03

Heptanedioic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-5-oxo-,dimethyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• Heptanedioic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-5-oxo-,dimethyl ester, (S)-
• Heptanedioic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-5-oxo-, dimethyl ester, (S)- (9CI)

• Inchi： 1S/C14H23NO7/c1-14(2,3)22-13(19)15-10(12(18)21-5)7-6-9(16)8-11(17)20-4/h10H,6-8H2,1-5H3,(H,15,19)/t10-/m0/s1
• InChI Key： CZLKJZCNELLAFR-JTQLQIEISA-N
• SMILES： C(OC)(=O)[C@@H](NC(OC(C)(C)C)=O)CCC(=O)CC(OC)=O

Computed Properties

• Exact Mass: 317.14749

Experimental Properties

• Density: 1.147±0.06 g/cm3(Predicted)
• Boiling Point: 435.7±40.0 °C(Predicted)
• PSA: 108
• pka: 10.48±0.46(Predicted)